Cas no 305848-82-2 (2-chloro-N-(3-{[chloro(difluoro)acetyl]amino}propyl)-2,2-difluoroacetamide)

• Product Name: 2-chloro-N-(3-{[chloro(difluoro)acetyl]amino}propyl)-2,2-difluoroacetamide
• CAS No: 305848-82-2
• MF: C₇H₈Cl₂F₄N₂O₂
• MW: 299.050233840942
• CID: 6807318
• PubChem ID: 3792059
• Update Time: 2025-06-08

2-chloro-N-(3-{[chloro(difluoro)acetyl]amino}propyl)-2,2-difluoroacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[3-(2-chloro-2,2-difluoroacetamido)propyl]-2,2-difluoroacetamide
• AKOS024343874
• 305848-82-2
• 2-chloro-N-(3-{[chloro(difluoro)acetyl]amino}propyl)-2,2-difluoroacetamide

• Inchi： 1S/C7H8Cl2F4N2O2/c8-6(10,11)4(16)14-2-1-3-15-5(17)7(9,12)13/h1-3H2,(H,14,16)(H,15,17)
• InChI Key： GXICZRVWHOCZOO-UHFFFAOYSA-N
• SMILES： ClC(C(NCCCNC(C(F)(F)Cl)=O)=O)(F)F

Computed Properties

• Exact Mass: 297.9898955Da
• Monoisotopic Mass: 297.9898955Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.2Ų

Additional information on 2-chloro-N-(3-{[chloro(difluoro)acetyl]amino}propyl)-2,2-difluoroacetamide

Comprehensive Analysis of 2-chloro-N-(3-{[chloro(difluoro)acetyl]amino}propyl)-2,2-difluoroacetamide (CAS No. 305848-82-2)

The compound 2-chloro-N-(3-{[chloro(difluoro)acetyl]amino}propyl)-2,2-difluoroacetamide (CAS No. 305848-82-2) is a highly specialized chemical entity with significant applications in modern organic synthesis and pharmaceutical research. Its unique molecular structure, featuring multiple halogenated functional groups, makes it a valuable intermediate in the development of advanced materials and bioactive molecules. This article delves into the properties, applications, and current research trends surrounding this compound, addressing common queries from researchers and industry professionals.

One of the most frequently searched questions regarding 2-chloro-N-(3-{[chloro(difluoro)acetyl]amino}propyl)-2,2-difluoroacetamide relates to its synthetic utility. The presence of both chloro and difluoro moieties in its structure enables diverse reactivity patterns, making it particularly useful in nucleophilic substitution reactions and as a building block for fluorinated compounds. Recent studies have highlighted its role in creating novel agrochemicals and pharmaceutical candidates with improved metabolic stability and bioavailability.

From an environmental perspective, researchers are increasingly investigating the biodegradation pathways of halogenated compounds like 305848-82-2. The compound's difluoroacetamide core has become a subject of interest in green chemistry initiatives, with particular focus on developing more sustainable synthetic routes and understanding its environmental fate. These investigations align with current industry demands for eco-friendly chemical processes and reduced ecological footprints.

The thermal and chemical stability of 2-chloro-N-(3-{[chloro(difluoro)acetyl]amino}propyl)-2,2-difluoroacetamide has made it a candidate for material science applications. Its ability to withstand high temperatures while maintaining structural integrity has prompted research into its potential use as a monomer for specialty polymers. These polymers show promise in applications requiring chemical resistance and durability, such as protective coatings and advanced filtration systems.

Analytical characterization of CAS 305848-82-2 remains a hot topic in spectroscopic circles. Advanced techniques including NMR, mass spectrometry, and X-ray crystallography have been employed to fully elucidate its structure and purity. The compound's distinctive spectral signatures serve as valuable reference data for researchers working with similar fluorinated compounds, addressing another common search query in the analytical chemistry community.

In pharmaceutical contexts, the chloro(difluoro)acetyl moiety present in this compound has drawn attention for its potential in prodrug design. Medicinal chemists are exploring its use as a protecting group or as a means to enhance drug delivery properties. This application aligns with current trends in personalized medicine and targeted drug delivery systems, which dominate many recent scientific publications and conference discussions.

Safety considerations for handling 2-chloro-N-(3-{[chloro(difluoro)acetyl]amino}propyl)-2,2-difluoroacetamide follow standard laboratory protocols for halogenated organic compounds. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended during manipulation. These precautions address common workplace safety queries while maintaining compliance with international laboratory standards.

The commercial availability of 305848-82-2 has expanded in recent years to meet growing research demand. Suppliers now offer various purity grades, from technical grade for bulk applications to ultra-pure standards for analytical purposes. This availability has facilitated broader investigation into the compound's properties and potential applications across multiple scientific disciplines.

Future research directions for 2-chloro-N-(3-{[chloro(difluoro)acetyl]amino}propyl)-2,2-difluoroacetamide may focus on catalytic applications and its potential as a ligand in transition metal complexes. The electron-withdrawing nature of its functional groups suggests possible utility in asymmetric synthesis and other advanced catalytic systems, areas that currently generate significant interest in the chemical literature.

In conclusion, CAS 305848-82-2 represents a versatile and scientifically intriguing compound with diverse applications across chemistry and materials science. Its unique structural features continue to inspire innovative research, addressing many current scientific challenges and industry needs. As understanding of fluorinated compounds grows, so too will the potential applications of this specialized chemical entity.